Cas no 2034486-43-4 (2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide
• CAS No: 2034486-43-4
• MF: C₁₅H₁₁Cl₂N₃O₃S
• MW: 384.237139940262
• CID: 5379597
• Update Time: 2025-11-07

2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide

• Inchi： 1S/C15H11Cl2N3O3S/c1-8-18-14(23-20-8)10-4-5-24-15(10)19-13(21)7-22-12-3-2-9(16)6-11(12)17/h2-6H,7H2,1H3,(H,19,21)
• InChI Key： OTKHIKKFAMUHJU-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C1ON=C(C)N=1)(=O)COC1=CC=C(Cl)C=C1Cl

Additional information on 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide (CAS No. 2034486-43-4): Properties and Applications

The compound 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide (CAS No. 2034486-43-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its complex name reflects its intricate architecture, combining a dichlorophenoxy moiety with a methyl-1,2,4-oxadiazole ring and a thiophene backbone. This combination of functional groups endows the compound with potential bioactivity, making it a subject of ongoing scientific exploration.

In recent years, researchers have focused on the structure-activity relationship (SAR) of derivatives similar to 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide. The presence of the 1,2,4-oxadiazole ring, in particular, is known to contribute to metabolic stability and binding affinity in target interactions. This has led to increased interest in its potential applications, especially in the development of novel small-molecule inhibitors and agrochemical agents.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide?" The synthesis typically involves multi-step organic reactions, including amide coupling, cyclization, and functional group interconversion. Researchers often optimize these steps to improve yield and purity, which is critical for downstream applications.

Another trending topic in scientific discussions is the solubility and stability of CAS No. 2034486-43-4. Given its hybrid structure, the compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. Stability studies under various pH conditions are essential for determining its suitability in formulation development, a key consideration for both pharmaceutical and agrochemical industries.

The biological activity of 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide is another area of intense research. Preliminary studies suggest that derivatives of this compound may interact with specific enzyme targets, though further validation is required. This aligns with the growing demand for targeted therapeutics and precision agriculture solutions, both of which are hot topics in today's scientific community.

From an industrial perspective, scalability and cost-effectiveness are critical factors. Companies exploring CAS No. 2034486-43-4 often inquire about bulk synthesis and patent status. As of now, the compound remains under investigation, with several research groups and organizations filing patents related to its derivatives and applications.

Environmental and toxicological profiles are also frequently discussed in relation to this compound. While it is not classified as a hazardous material, thorough ecotoxicity studies are necessary to ensure its safe use in agricultural or pharmaceutical contexts. This is particularly relevant given the increasing regulatory scrutiny on chemical safety and sustainability.

In summary, 2-(2,4-dichlorophenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide (CAS No. 2034486-43-4) represents a promising scaffold for further development. Its unique structural features and potential bioactivity make it a compound of interest across multiple disciplines. As research progresses, it is likely to play a role in addressing some of the most pressing challenges in drug discovery and crop protection.